Cas no 1867213-19-1 (1,3-Octanedione, 1-(2-hydroxy-5-methylphenyl)-5,7,7-trimethyl-)

• Product name: 1,3-Octanedione, 1-(2-hydroxy-5-methylphenyl)-5,7,7-trimethyl-
• CAS No: 1867213-19-1
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• CID: 4510127

1,3-Octanedione, 1-(2-hydroxy-5-methylphenyl)-5,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Octanedione, 1-(2-hydroxy-5-methylphenyl)-5,7,7-trimethyl-

• Inchi： 1S/C18H26O3/c1-12-6-7-16(20)15(9-12)17(21)10-14(19)8-13(2)11-18(3,4)5/h6-7,9,13,20H,8,10-11H2,1-5H3
• InChI Key： HTACLLZIAXLHHX-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC=C1O)(=O)CC(=O)CC(C)CC(C)(C)C

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Boiling Point: 399.4±27.0 °C(Predicted)
• pka: 7.96±0.43(Predicted)